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Abstract
DRP1i27 is a potent and specific small molecule inhibitor of the human Dynamin-related

protein 1 (Drp1), a key regulator of mitochondrial fission. By binding to the GTPase site of

Drp1, DRP1i27 effectively blocks its function, leading to an increase in fused mitochondrial

networks. These application notes provide detailed protocols for the dissolution, storage, and

application of DRP1i27 in both in vitro and in vivo research settings.

Chemical Properties and Mechanism of Action
DRP1i27 is a cell-permeable compound that directly targets the GTPase activity of human

Drp1.[1] Drp1 orchestrates the division of mitochondria, a process critical for mitochondrial

quality control, cell division, and apoptosis. In various pathological conditions, excessive

mitochondrial fission contributes to cellular dysfunction. DRP1i27, by inhibiting Drp1, promotes

mitochondrial elongation and has shown protective effects in models of ischemia-reperfusion

injury.[1]
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The activity of Drp1 is tightly regulated by a complex signaling network. In its inactive state,

Drp1 resides primarily in the cytosol. Upon receiving specific cellular signals, it is recruited to

the outer mitochondrial membrane by adaptor proteins such as Fis1, Mff, MiD49, and MiD51. At

the mitochondrial surface, Drp1 oligomerizes and, through its GTPase activity, constricts and

severs the mitochondrial membranes. The function of Drp1 is further modulated by post-

translational modifications, most notably phosphorylation. Phosphorylation at Serine 616

generally promotes its fission activity, while phosphorylation at Serine 637 is inhibitory.

Cytosol Outer Mitochondrial Membrane

Inactive DRP1
(dimer/tetramer) Active DRP1 Adaptor Proteins

(Fis1, Mff, MiD49/51)
 recruitment

DRP1 Oligomer
 promotes assembly

Mitochondrial Fission
 induces

Stress Signals
(e.g., ROS, Ca2+)

Phosphorylation
(Ser616)

 activates

DRP1i27
 inhibits GTPase activity

 activates

Phosphorylation
(Ser637)

 inhibits

Click to download full resolution via product page

Caption: DRP1 Signaling Pathway and Inhibition by DRP1i27.

Solubility and Storage
Proper dissolution and storage of DRP1i27 are crucial for maintaining its stability and activity.
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Parameter Solvent
Maximum

Concentration

Storage

Conditions
Stability

Stock Solution
DMSO

(anhydrous)

100 mg/mL

(272.88 mM)

-80°C or -20°C

(aliquoted)

6 months at

-80°C, 1 month

at -20°C[1]

In Vitro Working

Solution

Cell Culture

Medium

Dependent on

final assay

concentration

(typically 0-50

µM)

Prepare fresh

from stock
Use immediately

In Vivo

Formulation

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 2.5 mg/mL

(6.82 mM)
Prepare fresh

Use on the same

day[1]

Note: For dissolving the solid compound in DMSO, ultrasonic treatment may be required. It is

recommended to use newly opened, anhydrous DMSO as the compound is hygroscopic.[1]

Experimental Protocols
Preparation of DRP1i27 Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

DRP1i27 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)
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Procedure:

Equilibrate the DRP1i27 vial to room temperature before opening.

Weigh the required amount of DRP1i27. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 0.366 mg of DRP1i27 (Molecular Weight: 366.46 g/mol ).

Add the appropriate volume of anhydrous DMSO to the solid DRP1i27.

Vortex the solution thoroughly until the solid is completely dissolved. If necessary, use an

ultrasonic bath to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[1]

Experimental Workflow: DRP1i27 Dissolution and
Storage
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Caption: Workflow for Dissolving and Storing DRP1i27.

In Vitro Application: Mitochondrial Morphology Assay
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This protocol provides a general guideline for assessing the effect of DRP1i27 on mitochondrial

morphology in cultured cells.

Materials:

Cultured cells (e.g., HeLa, U2OS)

Cell culture plates or coverslips

Complete cell culture medium

DRP1i27 stock solution (10 mM in DMSO)

MitoTracker™ Red CMXRos or similar mitochondrial stain

Paraformaldehyde (PFA) for fixation

Phosphate-buffered saline (PBS)

Fluorescence microscope

Procedure:

Cell Seeding: Seed cells onto glass-bottom dishes or coverslips at an appropriate density to

allow for clear visualization of individual cells and their mitochondrial networks. Allow cells to

adhere overnight.

Compound Treatment:

Prepare a series of dilutions of the DRP1i27 stock solution in complete cell culture

medium to achieve the desired final concentrations (e.g., 1, 5, 10, 25, 50 µM).

Ensure the final concentration of DMSO in the culture medium is non-toxic, typically ≤

0.1%. Include a vehicle control (DMSO only) in your experimental setup.

Remove the old medium from the cells and replace it with the medium containing

DRP1i27 or vehicle.
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Incubate the cells for the desired treatment duration (e.g., 2, 6, 12, or 24 hours).

Mitochondrial Staining:

Approximately 30 minutes before the end of the treatment period, add MitoTracker™ Red

CMXRos (or another suitable mitochondrial dye) to the culture medium at the

manufacturer's recommended concentration.

Incubate for 15-30 minutes at 37°C.

Fixation and Imaging:

Wash the cells twice with pre-warmed PBS.

Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

Wash the cells three times with PBS.

Mount the coverslips onto microscope slides with an appropriate mounting medium.

Image the cells using a fluorescence or confocal microscope. Acquire images of the

mitochondrial network.

Data Analysis: Analyze the images to quantify changes in mitochondrial morphology. This

can be done qualitatively by observing the shift from fragmented to elongated/tubular

mitochondria, or quantitatively using image analysis software to measure parameters such

as mitochondrial length, branching, and network complexity.

In Vivo Application: Formulation for Administration
This protocol describes the preparation of a DRP1i27 formulation suitable for in vivo studies.

Materials:

DRP1i27 stock solution (e.g., 25 mg/mL in DMSO)

PEG300

Tween-80
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Sterile Saline (0.9% NaCl)

Sterile tubes

Procedure:

This protocol is an example for preparing a 1 mL working solution. The final concentration

will depend on the initial stock concentration and the desired dose.

In a sterile tube, add 100 µL of the DRP1i27 DMSO stock solution (e.g., 25 mg/mL).

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL. Mix well.[1]

The final solution should be clear. If precipitation occurs, gentle warming or sonication may

be used to aid dissolution.[1]

This formulation should be prepared fresh on the day of use.

Note on In Vivo Studies: The optimal dosage and administration route (e.g., intraperitoneal,

intravenous) for DRP1i27 will depend on the specific animal model and experimental design. It

is crucial to perform preliminary dose-response and toxicity studies to determine the

appropriate experimental parameters.

Troubleshooting
Precipitation in Culture Medium: If DRP1i27 precipitates upon dilution in aqueous media, try

pre-warming the medium and vortexing during dilution. Ensure the final DMSO concentration

is kept to a minimum.

Low Potency: Ensure that the DRP1i27 stock solution has been stored correctly and has not

undergone multiple freeze-thaw cycles. Use freshly opened anhydrous DMSO for preparing

the stock solution.
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Cell Toxicity: High concentrations of DMSO can be toxic to cells. Always include a vehicle

control with the same final DMSO concentration as your highest DRP1i27 concentration to

assess solvent toxicity. If toxicity is observed, lower the final DMSO concentration.

Safety Precautions
DRP1i27 is intended for research use only. Standard laboratory safety practices should be

followed when handling this compound. Wear appropriate personal protective equipment

(PPE), including gloves, a lab coat, and safety glasses. Avoid inhalation of dust and contact

with skin and eyes. Consult the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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